![molecular formula C12H14N2O3 B2834972 N-[2-Hydroxy-2-(3-methoxypyridin-2-yl)ethyl]but-2-ynamide CAS No. 2411318-05-1](/img/structure/B2834972.png)
N-[2-Hydroxy-2-(3-methoxypyridin-2-yl)ethyl]but-2-ynamide
Overview
Description
N-[2-Hydroxy-2-(3-methoxypyridin-2-yl)ethyl]but-2-ynamide, also known as HMPA, is a chemical compound that has been extensively studied for its various applications in scientific research. HMPA is a colorless liquid that is soluble in water and has a molecular weight of 185.23 g/mol. This compound is widely used as a solvent and reagent in various chemical reactions due to its unique properties.
Mechanism of Action
The mechanism of action of N-[2-Hydroxy-2-(3-methoxypyridin-2-yl)ethyl]but-2-ynamide is not fully understood. However, it is believed that N-[2-Hydroxy-2-(3-methoxypyridin-2-yl)ethyl]but-2-ynamide acts as a coordinating solvent due to its ability to form hydrogen bonds with various functional groups. This property allows N-[2-Hydroxy-2-(3-methoxypyridin-2-yl)ethyl]but-2-ynamide to stabilize transition states and intermediates, which enhances the reaction rate and yield.
Biochemical and Physiological Effects:
N-[2-Hydroxy-2-(3-methoxypyridin-2-yl)ethyl]but-2-ynamide has been shown to have low toxicity and is not considered harmful to humans or animals. However, it is important to note that N-[2-Hydroxy-2-(3-methoxypyridin-2-yl)ethyl]but-2-ynamide can cause skin and eye irritation if it comes into contact with these areas. Additionally, N-[2-Hydroxy-2-(3-methoxypyridin-2-yl)ethyl]but-2-ynamide has been shown to have a mild anesthetic effect on animals, which may be due to its ability to interact with nerve cells.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-[2-Hydroxy-2-(3-methoxypyridin-2-yl)ethyl]but-2-ynamide is its ability to enhance the reaction rate and yield in various organic reactions. Additionally, N-[2-Hydroxy-2-(3-methoxypyridin-2-yl)ethyl]but-2-ynamide can be used as a reaction medium for various reactions, which allows for the development of new catalysts and materials. However, one of the limitations of N-[2-Hydroxy-2-(3-methoxypyridin-2-yl)ethyl]but-2-ynamide is its high cost, which may limit its use in large-scale reactions.
Future Directions
There are several future directions for the use of N-[2-Hydroxy-2-(3-methoxypyridin-2-yl)ethyl]but-2-ynamide in scientific research. One potential application is the use of N-[2-Hydroxy-2-(3-methoxypyridin-2-yl)ethyl]but-2-ynamide as a reaction medium for the synthesis of new materials and catalysts. Additionally, N-[2-Hydroxy-2-(3-methoxypyridin-2-yl)ethyl]but-2-ynamide could be used as a co-solvent in various organic reactions to enhance the reaction rate and yield. Finally, the use of N-[2-Hydroxy-2-(3-methoxypyridin-2-yl)ethyl]but-2-ynamide as a complexing agent for metal ions could lead to the development of new catalysts and materials.
Synthesis Methods
The synthesis of N-[2-Hydroxy-2-(3-methoxypyridin-2-yl)ethyl]but-2-ynamide involves the reaction of 3-methoxypyridine with propargyl bromide in the presence of a base such as potassium carbonate. The resulting product is then reacted with hydroxylamine hydrochloride to yield N-[2-Hydroxy-2-(3-methoxypyridin-2-yl)ethyl]but-2-ynamide. The overall yield of this synthesis method is around 60%.
Scientific Research Applications
N-[2-Hydroxy-2-(3-methoxypyridin-2-yl)ethyl]but-2-ynamide has been extensively used in scientific research as a solvent and reagent due to its unique properties. It has been used as a co-solvent in various organic reactions to enhance the reaction rate and yield. N-[2-Hydroxy-2-(3-methoxypyridin-2-yl)ethyl]but-2-ynamide has also been used as a reaction medium in various reactions such as C-C bond formation, reduction, and oxidation reactions. Additionally, N-[2-Hydroxy-2-(3-methoxypyridin-2-yl)ethyl]but-2-ynamide has been used as a complexing agent for various metal ions, which has led to the development of new catalysts and materials.
properties
IUPAC Name |
N-[2-hydroxy-2-(3-methoxypyridin-2-yl)ethyl]but-2-ynamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14N2O3/c1-3-5-11(16)14-8-9(15)12-10(17-2)6-4-7-13-12/h4,6-7,9,15H,8H2,1-2H3,(H,14,16) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UHAKAMYDQRWPNZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC#CC(=O)NCC(C1=C(C=CC=N1)OC)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14N2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
234.25 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-[2-Hydroxy-2-(3-methoxypyridin-2-yl)ethyl]but-2-ynamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-[4-[2-Methyl-6-(trifluoromethyl)pyrimidin-4-yl]piperazin-1-yl]-5H-pyrrolo[3,2-d]pyrimidine](/img/structure/B2834889.png)
![(E)-N-(5,5-dimethyl-7-oxo-4,5,6,7-tetrahydrobenzo[d]thiazol-2-yl)-3-(furan-2-yl)acrylamide](/img/structure/B2834890.png)
![3-(2,6-difluorophenyl)-4-[(2,6-dimethylmorpholino)methyl]-1,3-thiazole-2(3H)-thione](/img/structure/B2834896.png)
![N-(4,6-difluorobenzo[d]thiazol-2-yl)-N-(2-(dimethylamino)ethyl)-4-(pyrrolidin-1-ylsulfonyl)benzamide hydrochloride](/img/structure/B2834897.png)
![(Z)-4-((3,4-dihydroquinolin-1(2H)-yl)sulfonyl)-N-(6-methoxy-3-(2-methoxyethyl)benzo[d]thiazol-2(3H)-ylidene)benzamide](/img/structure/B2834899.png)
![N-(3-chloro-4-methylphenyl)-2-(2-(3,5-dimethyl-1H-pyrazol-1-yl)-4-oxo-4,5,6,7-tetrahydro-3H-cyclopenta[d]pyrimidin-3-yl)acetamide](/img/structure/B2834905.png)
![2-{5-methyl-7-oxo-4H,7H-[1,2,4]triazolo[1,5-a]pyrimidin-6-yl}ethyl 2-methylbenzoate](/img/structure/B2834907.png)
![N-[1-[6-(2-Fluorophenyl)pyridazin-3-yl]pyrrolidin-3-yl]-3-(3-methoxyphenyl)propanamide](/img/structure/B2834909.png)